Cas no 2639442-13-8 (5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)pyridazine-4-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)pyridazine-4-carboxylic acid
• CAS No: 2639442-13-8
• MF: C₂₁H₁₇N₃O₄
• MW: 375.377384901047
• CID: 5641190
• PubChem ID: 165903821
• Update Time: 2025-08-04

5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)pyridazine-4-carboxylic acid
• 2639442-13-8
• EN300-28228805
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)pyridazine-4-carboxylic acid

• Inchi： 1S/C21H17N3O4/c1-24(19-11-23-22-10-17(19)20(25)26)21(27)28-12-18-15-8-4-2-6-13(15)14-7-3-5-9-16(14)18/h2-11,18H,12H2,1H3,(H,25,26)
• InChI Key： VVFCEHNTUXVGJP-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1=CN=NC=C1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 375.12190603g/mol
• Monoisotopic Mass: 375.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.6Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)pyridazine-4-carboxylic acid

Introduction to 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)pyridazine-4-carboxylic Acid (CAS No. 2639442-13-8)

5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)pyridazine-4-carboxylic acid, identified by its CAS number 2639442-13-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules known for their potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The structural features of this molecule, including its pyridazine core and the presence of a fluorenylmethoxycarbonyl (Fmoc) group, make it a promising candidate for further exploration in various biological and chemical contexts.

The pyridazine ring is a heterocyclic aromatic system that is widely recognized for its versatility in medicinal chemistry. Pyridazines have been incorporated into numerous drug candidates due to their ability to interact with biological targets in a manner that can modulate physiological processes. In particular, the 4-carboxylic acid moiety provides a site for further functionalization, allowing chemists to tailor the properties of the molecule for specific applications. The combination of these structural elements makes 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)pyridazine-4-carboxylic acid a compound of great interest for researchers seeking to develop new pharmaceuticals.

The fluorenylmethoxycarbonyl (Fmoc) group is another key feature of this compound that contributes to its potential utility in drug development. Fmoc groups are commonly used in peptide synthesis as protecting groups, but they also have applications in the synthesis of other organic compounds. The Fmoc moiety can enhance the solubility and stability of molecules, making them more suitable for biological studies and pharmaceutical applications. Additionally, the methylamino group attached to the pyridazine ring introduces a basic nitrogen atom, which can be exploited for interactions with acidic or positively charged residues on biological targets.

Recent research has highlighted the importance of heterocyclic compounds in the development of new drugs. Pyridazine derivatives have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that certain pyridazine-based compounds can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. The structural motif of 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)pyridazine-4-carboxylic acid aligns well with these findings, suggesting that it may also possess similar biological activities.

The synthesis of 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)pyridazine-4-carboxylic acid involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the Fmoc group necessitates conditions that are compatible with protecting group chemistry, while the subsequent functionalization of the pyridazine ring requires reagents that are selective for specific reaction sites. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision, which has accelerated the discovery of new drug candidates.

In addition to its potential as a pharmacophore, 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)pyridazine-4-carboxylic acid may also serve as a valuable intermediate in the synthesis of other bioactive molecules. Its versatile structure allows for further modifications at multiple sites, enabling chemists to explore different chemical space and identify novel compounds with improved properties. This flexibility is particularly important in drug discovery, where the ability to modify molecular structure is crucial for optimizing potency, selectivity, and pharmacokinetic profiles.

The growing interest in fluorinated compounds has also contributed to the relevance of molecules like 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)pyridazine-4-carboxylic acid. Fluorine atoms can significantly influence the electronic properties and metabolic stability of drug candidates, making them more suitable for clinical use. The presence of a fluorenylmethoxycarbonyl group introduces fluorine into the molecule, which may enhance its bioavailability and resistance to degradation by metabolic enzymes. These attributes are highly desirable in pharmaceutical development and may contribute to the success of this compound in future therapeutic applications.

Future research directions may focus on exploring the pharmacological properties of 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)pyridazine-4-carboxylic acid through both computational modeling and experimental validation. Computational studies can provide insights into how this molecule interacts with biological targets at the molecular level, while experimental investigations can confirm these interactions and assess their functional consequences. Such combined approaches are essential for understanding the potential therapeutic value of new compounds and guiding their further development.

In conclusion, 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)pyridazine-4-carboxylic acid (CAS No. 2639442-13-8) is a structurally complex organic compound with significant potential in pharmaceutical chemistry. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents. The ongoing research into pyridazine derivatives and fluorinated compounds underscores the importance of this molecule as part of broader efforts to advance medicinal chemistry and improve human health.